Cas no 4816-94-8 (Glycine, N-benzoyl-,cyanomethyl ester)

• Product Name: Glycine, N-benzoyl-,cyanomethyl ester
• CAS No: 4816-94-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 332147
• PubChem ID: 2341321
• Update Time: 2025-05-25

Glycine, N-benzoyl-,cyanomethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-benzoyl-,cyanomethyl ester
• cyanomethyl (benzoylamino)acetate
• cyanomethyl 2-benzamidoacetate
• CYANOMETHYL 2-(PHENYLFORMAMIDO)ACETATE
• 4816-94-8
• CYANOMETHYL(BENZOYLAMINO)ACETATE
• DTXSID20368179
• CS-0220557
• (R)-(-)-4-METHYLGLUTARICACID1-MONOMETHYLESTER
• EN300-06938
• CHEMBL3247328

• Inchi： 1S/C11H10N2O3/c12-6-7-16-10(14)8-13-11(15)9-4-2-1-3-5-9/h1-5H,7-8H2,(H,13,15)
• InChI Key： VCFUBYJGDOKKRJ-UHFFFAOYSA-N
• SMILES： O(CC#N)C(CNC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.2Ų

Additional information on Glycine, N-benzoyl-,cyanomethyl ester

Recent Advances in the Application of Glycine, N-benzoyl-, cyanomethyl ester (CAS: 4816-94-8) in Chemical Biology and Pharmaceutical Research

The compound Glycine, N-benzoyl-, cyanomethyl ester (CAS: 4816-94-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. This research brief aims to provide a comprehensive overview of the latest studies and advancements related to this compound, highlighting its potential in therapeutic applications and mechanistic insights.

Recent studies have demonstrated that Glycine, N-benzoyl-, cyanomethyl ester serves as a crucial intermediate in the synthesis of bioactive peptides and peptidomimetics. Its unique chemical properties, including the presence of a cyanomethyl ester group, facilitate efficient coupling reactions, making it a valuable tool in solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to synthesize novel peptide-based therapeutics targeting various diseases, including cancer and infectious diseases.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the role of Glycine, N-benzoyl-, cyanomethyl ester in the development of protease inhibitors. The study revealed that derivatives of this compound exhibit potent inhibitory activity against key proteases involved in viral replication, suggesting its potential as a scaffold for antiviral drug design. Furthermore, the compound's stability under physiological conditions enhances its suitability for in vivo applications.

Another notable application of Glycine, N-benzoyl-, cyanomethyl ester is in the field of targeted drug delivery. Recent research has shown that this compound can be conjugated with nanoparticles to enhance the bioavailability and specificity of therapeutic agents. For instance, a study published in ACS Nano demonstrated the successful use of this compound in the development of nanoparticle-based delivery systems for anticancer drugs, resulting in improved tumor targeting and reduced off-target effects.

In addition to its therapeutic applications, Glycine, N-benzoyl-, cyanomethyl ester has also been investigated for its role in chemical biology. Researchers have employed this compound as a probe to study enzyme mechanisms and protein-protein interactions. Its ability to form stable covalent adducts with active site residues makes it an invaluable tool for elucidating the molecular basis of enzyme catalysis.

Despite these promising advancements, challenges remain in the large-scale production and optimization of Glycine, N-benzoyl-, cyanomethyl ester-based therapeutics. Future research directions may focus on improving synthetic methodologies, exploring novel derivatives with enhanced bioactivity, and conducting preclinical studies to evaluate safety and efficacy. The continued exploration of this compound holds great promise for advancing both chemical biology and pharmaceutical sciences.